Cas no 20487-10-9 (1,3-Benzodioxole,4-methyl-)
1,3-Benzodioxole,4-methyl- structure
Product Name:1,3-Benzodioxole,4-methyl-
CAS No:20487-10-9
MF:C8H8O2
MW:136.147922515869
MDL:MFCD18967734
CID:273718
PubChem ID:88560
Update Time:2025-04-19
1,3-Benzodioxole,4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole,4-methyl-
- 4-Methyl-1,3-benzodioxole
- 4-methyl benzonitrile
- 4-methyl-1.3-benzodioxole
- SCHEMBL423289
- INHYNOZJAVXMJL-UHFFFAOYSA-N
- MFCD18967734
- Methylendioxytoluol
- MZ42K7X4YH
- 4-methyl-1, 3-benzodioxole
- SY309792
- Q-200494
- DTXSID60174458
- 4-Methylbenzo[d][1,3]dioxole
- EINECS 243-849-4
- 1,3-Benzodioxole, 4-methyl-
- NS00026641
- 20487-10-9
-
- MDL: MFCD18967734
- Inchi: 1S/C8H8O2/c1-6-3-2-4-7-8(6)10-5-9-7/h2-4H,5H2,1H3
- InChI Key: INHYNOZJAVXMJL-UHFFFAOYSA-N
- SMILES: O1COC2=CC=CC(C)=C12
Computed Properties
- Exact Mass: 136.05244
- Monoisotopic Mass: 136.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.164
- Boiling Point: 192.9°Cat760mmHg
- Flash Point: 73°C
- Refractive Index: 1.55
- PSA: 18.46
1,3-Benzodioxole,4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB275370-1 g |
4-Methyl-1,3-benzodioxole; . |
20487-10-9 | 1g |
€350.00 | 2023-04-26 | ||
| abcr | AB275370-5 g |
4-Methyl-1,3-benzodioxole; . |
20487-10-9 | 5g |
€690.00 | 2023-04-26 | ||
| abcr | AB275370-1g |
4-Methyl-1,3-benzodioxole; . |
20487-10-9 | 1g |
€350.00 | 2025-03-19 | ||
| abcr | AB275370-5g |
4-Methyl-1,3-benzodioxole; . |
20487-10-9 | 5g |
€690.00 | 2025-03-19 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY309792-1g |
4-Methylbenzo[d][1,3]dioxole |
20487-10-9 | ≥95% | 1g |
¥12150.00 | 2025-04-16 |
1,3-Benzodioxole,4-methyl- Related Literature
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
20487-10-9 (1,3-Benzodioxole,4-methyl-) Related Products
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